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Introduction

Lepirudin is a recombinant hirudin, a potent and highly specific direct inhibitor of thrombin.[1]
Originally derived from the medicinal leech Hirudo medicinalis, lepirudin binds irreversibly to
both free and clot-bound thrombin, effectively blocking its procoagulant activities in the
coagulation cascade.[1] This mode of action is independent of antithrombin Ill. Lepirudin was
historically used as an anticoagulant in patients with heparin-induced thrombocytopenia (HIT).
[1] However, it is important to note that the production of lepirudin (Refludan) was
discontinued in 2012. Despite this, existing stocks may still be in use in research settings, and
the principles of its in vitro evaluation remain relevant for the study of direct thrombin inhibitors.

These application notes provide detailed protocols for the in vitro assessment of the
anticoagulant effects of lepirudin using standard coagulation assays: Activated Partial
Thromboplastin Time (aPTT), Prothrombin Time (PT), and Thrombin Time (TT). Additionally,
the Ecarin Clotting Time (ECT), a more specific assay for direct thrombin inhibitors, is
described.

Mechanism of Action

Lepirudin forms a stable, non-covalent 1:1 stoichiometric complex with thrombin, inhibiting its
enzymatic activity.[1] Thrombin is a critical serine protease that catalyzes the conversion of
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fibrinogen to fibrin, a key step in the formation of a blood clot. By inhibiting thrombin, lepirudin
effectively prevents the formation of a stable fibrin clot.

Coagulation Cascade and Lepirudin's Point of Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Lepirudin Protocol for In Vitro Anticoagulation Assays:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140084+#lepirudin-protocol-for-in-vitro-
anticoagulation-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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